Cas no 2228816-60-0 (2-(4-chloro-3-methoxyphenyl)propanal)

• Product Name: 2-(4-chloro-3-methoxyphenyl)propanal
• CAS No: 2228816-60-0
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• CID: 6367643
• PubChem ID: 165636829
• Update Time: 2025-05-27

2-(4-chloro-3-methoxyphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-3-methoxyphenyl)propanal
• EN300-1976215
• 2228816-60-0

• Inchi： 1S/C10H11ClO2/c1-7(6-12)8-3-4-9(11)10(5-8)13-2/h3-7H,1-2H3
• InChI Key： SVGILQBPQXQCFS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1OC)C(C=O)C

Computed Properties

• Exact Mass: 198.0447573g/mol
• Monoisotopic Mass: 198.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-(4-chloro-3-methoxyphenyl)propanal

Recent Advances in the Study of 2-(4-chloro-3-methoxyphenyl)propanal (CAS: 2228816-60-0) in Chemical Biology and Pharmaceutical Research

The compound 2-(4-chloro-3-methoxyphenyl)propanal (CAS: 2228816-60-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This aldehyde derivative, characterized by its chloro-methoxy phenyl substituent, has been identified as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its utility in the design of novel therapeutic agents, particularly in the context of anti-inflammatory and anticancer drug development.

One of the most notable findings in recent literature is the role of 2-(4-chloro-3-methoxyphenyl)propanal as a precursor in the synthesis of small-molecule inhibitors targeting specific enzymatic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the development of selective COX-2 inhibitors, which are pivotal in the treatment of chronic inflammatory conditions. The study highlighted the compound's ability to modulate enzyme activity with high specificity, thereby reducing off-target effects commonly associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Further investigations have also revealed the potential of 2-(4-chloro-3-methoxyphenyl)propanal in oncology research. A recent preprint article on bioRxiv detailed its incorporation into hybrid molecules designed to target tumor-specific metabolic pathways. The researchers observed that derivatives of this compound exhibited promising cytotoxic activity against several cancer cell lines, including those resistant to conventional chemotherapy. Mechanistic studies suggested that these derivatives induce apoptosis via the mitochondrial pathway, offering a potential avenue for overcoming drug resistance in certain malignancies.

In addition to its therapeutic applications, 2-(4-chloro-3-methoxyphenyl)propanal has also been explored for its utility in chemical biology tools. A 2024 study in ACS Chemical Biology reported its use as a versatile building block for the development of activity-based probes (ABPs). These probes enable real-time monitoring of enzyme activity in complex biological systems, providing valuable insights into disease mechanisms and facilitating high-throughput screening of potential drug candidates.

Despite these advancements, challenges remain in the optimization of 2-(4-chloro-3-methoxyphenyl)propanal-based compounds for clinical use. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed through further structure-activity relationship (SAR) studies. Nevertheless, the growing body of research underscores the compound's significance as a valuable scaffold in medicinal chemistry, with potential applications spanning multiple therapeutic areas.

In conclusion, recent studies on 2-(4-chloro-3-methoxyphenyl)propanal (CAS: 2228816-60-0) highlight its multifaceted role in drug discovery and chemical biology. Its utility as a synthetic intermediate, coupled with its bioactive potential, positions it as a compound of considerable interest for future research. Continued exploration of its derivatives and mechanisms of action may yield novel therapeutic strategies for addressing unmet medical needs in inflammation, oncology, and beyond.